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Compound of Interest

Compound Name: Bromomethyl phenyl sulfone

Cat. No.: B100481 Get Quote

Prepared by: Gemini, Senior Application Scientist

Preamble: Acknowledging the Dual Nature of a
Potent Reagent
Bromomethyl phenyl sulfone (CAS 19169-90-5) is a valuable reagent in modern organic

synthesis, prized for its utility in introducing the phenylsulfonylmethyl moiety into a variety of

molecular scaffolds. This functional group is a cornerstone in the synthesis of complex

molecules, including many pharmaceutical intermediates.[1] However, the very chemical

reactivity that makes this compound a powerful synthetic tool—its nature as an α-halo sulfone

—also renders it a significant laboratory hazard. The presence of a good leaving group

(bromide) alpha to a strongly electron-withdrawing sulfonyl group makes the methylene carbon

highly electrophilic and susceptible to nucleophilic attack.

This guide is designed for the professional researcher and drug development scientist. It

moves beyond standard Safety Data Sheet (SDS) summaries to provide a deeper, mechanism-

based understanding of the hazards associated with bromomethyl phenyl sulfone. Our

objective is to foster a culture of safety through informed practice, explaining not just what to

do, but why a specific precaution is necessary. By understanding the chemical causality behind

the hazards, researchers can develop a more intuitive and robust safety mindset.
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Hazard Analysis: The Chemistry of an Alkylating
Agent
Bromomethyl phenyl sulfone is classified as a hazardous substance with the following GHS

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation).[2] These effects are not merely superficial; they are the

macroscopic symptoms of microscopic chemical reactions.

The core hazard of bromomethyl phenyl sulfone lies in its classification as an alkylating

agent.[3] Alkylating agents are reactive compounds that transfer an alkyl group to nucleophilic

sites on biological macromolecules.[4] In the case of bromomethyl phenyl sulfone, the

electrophilic methylene carbon readily reacts with nucleophiles such as the nitrogen atoms in

DNA bases or the sulfur and nitrogen atoms in amino acid residues of proteins. This covalent

modification can disrupt cellular processes, leading to cell death (cytotoxicity) or genetic

mutations. It is this underlying reactivity that is the root cause of its irritant properties.

Mechanism of Hazard: Nucleophilic Alkylation
The diagram below illustrates the fundamental reaction that underpins the hazardous nature of

bromomethyl phenyl sulfone. Biological nucleophiles (Nu:), such as amines, thiols, or

phosphates found in proteins and DNA, attack the electrophilic carbon, displacing the bromide

ion and forming a stable, covalent bond. This irreversible modification of essential biomolecules

is the primary mechanism of toxicity.
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Start: Prepare for Weighing

Don all required PPE
(Goggles, N95, Lab Coat, Double Gloves)

Prepare designated area in fume hood

Tare a sealed vial on benchtop balance

Move sealed vial into fume hood

Add approximate amount of powder to vial

Seal vial and decontaminate exterior

Move sealed vial to benchtop balance

Record mass

Is mass correct?

No

Proceed with experiment

Yes

Cleanup and Waste Disposal
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Exposure Event Occurs

What type of exposure?

Skin Contact

 Skin 

Eye Contact

 Eye 

Inhalation

 Inhalation 

Immediately flush with water
for at least 15 minutes.

Use safety shower for large areas.

Immediately flush eyes with
eyewash for at least 15 minutes.

Move to fresh air immediately.

Remove contaminated clothing
while flushing.

Seek Immediate
Medical Attention

Hold eyelids open to ensure
thorough rinsing.

Report incident to
Supervisor and EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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